Cas no 581213-69-6 (3-bromo-4-cyanobenzoic Acid)

• Product Name: 3-bromo-4-cyanobenzoic Acid
• CAS No: 581213-69-6
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• CID: 1608630
• PubChem ID: 53425520
• Update Time: 2025-04-21

3-bromo-4-cyanobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyanobenzoic acid
• SY022572
• A899795
• AS-44764
• AB6375
• 3-Bromo-4-cyano-benzoic acid
• SCHEMBL108705
• A21866
• DB-023496
• Benzoic acid, 3-bromo-4-cyano-
• AKOS016002669
• 3-Bromo-4-cyanobenzoicacid
• J-511921
• MFCD09261042
• 581213-69-6
• CS-0208693
• WAFUFPLTXVDCNT-UHFFFAOYSA-N
• 3-Bromo-4-cyanobenzoic acid, AldrichCPR
• 58123-69-6
• 3-bromo-4-cyanobenzoic Acid

• Inchi： 1S/C8H4BrNO2/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-3H,(H,11,12)
• InChI Key： WAFUFPLTXVDCNT-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C(=O)O)=C1

Computed Properties

• Exact Mass: 224.94300
• Monoisotopic Mass: 224.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09000
• LogP: 2.01898